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Compound of Interest

Compound Name: Leualacin

Cat. No.: B1674780

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

The proper disposal of Leualacin, a potent fluoroquinolone antibiotic chemically known as
Levofloxacin, is critical to ensure laboratory safety, prevent environmental contamination, and
maintain regulatory compliance. Unused or waste Leualacin, particularly in its concentrated
form, should be managed as hazardous chemical waste. This guide provides a comprehensive
overview of the necessary procedures for its safe handling and disposal in a laboratory setting.

Leualacin (Levofloxacin) Data Sheet

For safe handling and disposal, it is essential to be aware of the physical, chemical, and
toxicological properties of Leualacin. The following table summarizes key quantitative data.
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Property Value Reference
Chemical Identity
(S)-9-fluoro-2,3-dihydro-3-
methyl-10-(4-methylpiperazin-
IUPAC Name 1-yl)-7-oxo-7H-pyrido[1,2,3-de]  [3]
[1][2]benzoxazine-6-carboxylic
acid
Leualacin, Levofloxacin, L-
Synonyms ) ) [4]
Ofloxacin, (-)-Ofloxacin
CAS Number 100986-85-4 [4][5]
Molecular Formula C1sH20FN304 [3][6]
) 361.37 g/mol (anhydrous),
Molecular Weight ] [31[7]
370.38 g/mol (hemihydrate)
Physical Properties
Light yellowish-white to yellow-
Appearance white crystal or crystalline [31[71[8]
powder
Melting Point 218 -227°C/424.4-440.6 °F [5]
Boiling Point 572 °C/1061.6 °F [5]
Approx. 100 mg/mL at pH 0.6-
Solubility PP g P [8]
5.8
Flash Point >110°C/> 230 °F [5]
Stability & Reactivity
Stable under normal
Chemical Stability conditions. Decomposes in [1116119]
daylight.
Incompatible Materials Strong oxidizing agents [10]

Hazardous Decomposition

Emits toxic fumes of nitrogen

oxides and hydrogen fluoride

[5]
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when heated to

decomposition.

Toxicological Data

Acute Oral Toxicity (LDso, rat) 1478 mg/kg [11]
Acute Oral Toxicity (LDso,
1803 mg/kg [11]
mouse)
Ecotoxicity Data
Toxicity to Algae (ECso, M.
. 7.9 pg/L [12]
aeruginosa)
Predicted No Effect
Lowest HC5: 6.52 pg L-1 [13]

Concentration (PNEC)

Disposal Protocol: Managing Leualacin Waste

There are no standard laboratory protocols for the chemical inactivation or neutralization of
Leualacin. Therefore, all Leualacin waste must be handled as hazardous chemical waste. The
following step-by-step procedure outlines the proper disposal process.

Objective: To safely collect, label, and dispose of Leualacin waste in accordance with
institutional and regulatory guidelines.

Materials:

o Appropriate Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-
resistant gloves.

» Designated, leak-proof, and clearly labeled hazardous waste container (compatible with the
waste type, e.g., polyethylene for agueous solutions).

e Hazardous waste labels.
» Waste manifest or logbook as required by your institution.

Procedure:
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Risk Assessment and PPE:

o Before handling Leualacin waste, conduct a risk assessment.

o Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant
gloves.

Waste Segregation:

o Do not mix Leualacin waste with other waste streams unless permitted by your
institution's hazardous waste management plan.

o Segregate waste into solid, liquid, and contaminated sharps.

Disposal of Solid Leualacin Waste (unused powder, contaminated items):

o Collect expired or unused solid Leualacin in its original container or a securely sealed,
compatible container.

o Place items contaminated with Leualacin (e.g., weighing boats, contaminated gloves,
bench paper) into a designated, sealed plastic bag or container.

o Label the container clearly as "Hazardous Waste" and specify "Leualacin” as the content.

Disposal of Liquid Leualacin Waste (stock solutions, cell culture media):

[¢]

Collect all liquid waste containing Leualacin in a designated, leak-proof, and shatter-
resistant hazardous waste container.[14]

o Do not dispose of Leualacin solutions down the drain.[5]

o Securely cap the container when not in use to prevent spills and evaporation.

o Label the container as "Hazardous Waste" and list all chemical components, including
"Leualacin” and its approximate concentration.

Disposal of Contaminated Sharps:
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o Dispose of any sharps (e.g., needles, serological pipettes) contaminated with Leualacin in
a designated, puncture-resistant sharps container labeled for hazardous chemical waste.

e Labeling and Storage:

o Ensure all waste containers are accurately and clearly labeled with "Hazardous Waste,"
the full chemical name "Leualacin," and any other components.

o Store the sealed and labeled waste containers in a designated satellite accumulation area,
away from incompatible chemicals.

e Arranging for Pickup and Disposal:

o Follow your institution's specific procedures for arranging the pickup of hazardous waste
by the Environmental Health and Safety (EHS) department or a licensed waste disposal
contractor.

o Complete all necessary paperwork, such as a waste manifest, accurately.

Leualacin Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Leualacin waste in a laboratory setting.
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Caption: Decision workflow for Leualacin waste disposal.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of Leualacin, minimizing risks to personnel and the environment. Always consult your
institution's specific Environmental Health and Safety guidelines for detailed requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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